![molecular formula C10H16O4 B6256499 rac-(1s,3s)-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid, cis CAS No. 1212288-54-4](/img/no-structure.png)
rac-(1s,3s)-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid, cis
Overview
Description
This compound is a type of cyclobutane carboxylic acid that has been substituted with a tert-butoxycarbonyl group . It’s a chiral molecule, meaning it has a non-superimposable mirror image .
Synthesis Analysis
The synthesis of similar compounds often involves reactions like nucleophilic substitution or addition, where the tert-butoxycarbonyl group can act as a protecting group for the carboxylic acid .Molecular Structure Analysis
The molecular structure of this compound would likely show the four-membered cyclobutane ring, with the carboxylic acid and tert-butoxycarbonyl groups attached .Chemical Reactions Analysis
The tert-butoxycarbonyl group is often used in organic synthesis because it can be removed under mildly acidic conditions. This could be a key step in reactions involving this compound .Physical And Chemical Properties Analysis
Some physical and chemical properties that might be relevant for this compound include its melting point, boiling point, solubility in different solvents, and stability under various conditions .Scientific Research Applications
Biological Activities of Carboxylic Acids
Natural carboxylic acids, derived from plants, exhibit a range of biological activities including antioxidant, antimicrobial, and cytotoxic effects. The structure of these acids plays a crucial role in determining their bioactivity. For example, rosmarinic acid (RA) has been identified as having the highest antioxidant activity among studied carboxylic acids. Its structure-activity relationship indicates that the presence of hydroxyl groups influences its biological efficacy, highlighting the potential of specific carboxylic acids in therapeutic applications (Godlewska-Żyłkiewicz et al., 2020).
Therapeutic and Industrial Applications of Rosmarinic Acid
Rosmarinic acid, a compound structurally related to the aforementioned carboxylic acid, demonstrates significant potential in food industry applications due to its antioxidant and antimicrobial properties. Its biosynthetic pathways, physiological functions, and biological activities are well-documented, supporting its use as a natural preservative and additive in the food industry. The development of biotechnological approaches for mass production of RA showcases its value and versatility as a sustainable compound for enhancing food safety and quality (Marchev et al., 2021).
Retinoic Acid in Cancer Therapy and Reproductive Health
Retinoids, including retinoic acid (RA), play crucial roles in cell development, differentiation, and cancer therapy. Their effects on gene expression are mediated through specific nuclear receptors, which are implicated in various types of cancers. The application of RA in clinical settings, particularly in acute promyelocytic leukemia, has demonstrated significant clinical responses, underlining the importance of retinoids in oncologic treatments (Smith et al., 1992). Additionally, RA's impact on in vitro oocyte maturation for livestock embryo production indicates its broader applications in reproductive technologies, offering insights into its potential to enhance reproductive efficiency and health (Abdelnour et al., 2019).
Cyclobutane-Containing Compounds: Synthesis and Biological Activities
Research on cyclobutane-containing alkaloids from terrestrial and marine species has identified over 60 biologically active compounds with antimicrobial, antibacterial, and antitumor activities. These findings highlight the cyclobutane ring's significance in natural products chemistry and its potential as a core structure for developing new pharmacological agents (Sergeiko et al., 2008).
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3s)-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid, cis involves the protection of the carboxylic acid group followed by the formation of the cyclobutane ring through a Diels-Alder reaction. The tert-butoxycarbonyl (Boc) group is then removed to yield the final product.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "tert-Butyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Methanol", "Diethyl ether" ], "Reaction": [ "Cyclopentadiene is reacted with maleic anhydride in the presence of a Lewis acid catalyst to form the Diels-Alder adduct.", "The resulting adduct is then treated with tert-butyl chloroformate and sodium hydroxide to protect the carboxylic acid group as the Boc ester.", "The Boc-protected adduct is then subjected to acidic hydrolysis to remove the Boc group and yield the carboxylic acid.", "The carboxylic acid is then reacted with ethyl acetate and methanol in the presence of hydrochloric acid to form the corresponding methyl ester.", "The methyl ester is then treated with diethyl ether to yield the final product, rac-(1s,3s)-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid, cis." ] } | |
CAS RN |
1212288-54-4 |
Product Name |
rac-(1s,3s)-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid, cis |
Molecular Formula |
C10H16O4 |
Molecular Weight |
200.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
